Cas no 90087-79-9 (5-Methoxy-4,4-dimethyl-3-oxopentanenitrile)

• Product Name: 5-Methoxy-4,4-dimethyl-3-oxopentanenitrile
• CAS No: 90087-79-9
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 2811903
• PubChem ID: 10898928
• Update Time: 2025-04-21

5-Methoxy-4,4-dimethyl-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• DB-185918
• 90087-79-9
• DTXSID50447562
• 5-methoxy-4,4-dimethyl-3-oxo-pentanenitrile
• ((1-(methoxymethyl)-1-methylethyl)carbonyl)acetonitrile
• KILZYFYJGJZVIQ-UHFFFAOYSA-N
• SCHEMBL1015369
• 5-Methoxy-4,4-dimethyl-3-oxopentanenitrile

• Inchi： 1S/C8H13NO2/c1-8(2,6-11-3)7(10)4-5-9/h4,6H2,1-3H3
• InChI Key： KILZYFYJGJZVIQ-UHFFFAOYSA-N
• SMILES： O(C)CC(C(CC#N)=O)(C)C

Computed Properties

• Exact Mass: 155.094628657Da
• Monoisotopic Mass: 155.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 50.1Ų